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Compound of Interest

Compound Name: Dodecyldimethylphosphine oxide

Cat. No.: B1221216 Get Quote

In-depth Technical Guide on
Dodecyldimethylphosphine Oxide
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on dodecyldimethylphosphine oxide, a non-ionic

surfactant utilized in various research and development applications.

Core Molecular Information
Dodecyldimethylphosphine oxide is an organophosphorus compound characterized by a

long dodecyl chain, conferring hydrophobic properties, and a polar phosphine oxide group,

which imparts hydrophilicity. This amphipathic nature makes it an effective surfactant.

Molecular Formula and Weight:

The chemical formula for dodecyldimethylphosphine oxide is C14H31OP.[1][2] Its molecular

weight is 246.37 g/mol .[1]
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Property Value Source

Molecular Formula C14H31OP PubChem[1], CymitQuimica[2]

Molecular Weight 246.37 g/mol PubChem[1]

IUPAC Name
1-

dimethylphosphoryldodecane
PubChem[1]

CAS Number 871-95-4 PubChem[1]

Logical Relationship of Molecular Components
The structure of dodecyldimethylphosphine oxide is fundamental to its function as a

surfactant. The following diagram illustrates the relationship between its constituent parts.
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Dodecyldimethylphosphine Oxide Structural Components

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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